Cas no 463941-11-9 (1-Propanone,1-(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl-(9CI))
463941-11-9 structure
Product Name:1-Propanone,1-(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl-(9CI)
CAS No:463941-11-9
MF:C10H14O
MW:150.217563152313
CID:930345
PubChem ID:11263582
Update Time:2025-04-19
1-Propanone,1-(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone,1-(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl-(9CI)
- 1-(1R,2R,4R)-Bicyclo[2.2.1]hept-5-en-2-yl-1-propanone
- 463941-11-9
- DTXSID501213681
-
- Inchi: 1S/C10H14O/c1-2-10(11)9-6-7-3-4-8(9)5-7/h3-4,7-9H,2,5-6H2,1H3/t7-,8+,9-/m1/s1
- InChI Key: QPSCDHQKVFGRQM-HRDYMLBCSA-N
- SMILES: O=C(CC)[C@@H]1C[C@@H]2C=C[C@H]1C2
Computed Properties
- Exact Mass: 150.104465066g/mol
- Monoisotopic Mass: 150.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 17.1Ų
1-Propanone,1-(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl-(9CI) Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
463941-11-9 (1-Propanone,1-(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl-(9CI)) Related Products
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